2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid

• CAS RN: 1089669-71-5
• Molecular Formula: C11H15BN2O2
• Molecular Weight: 218.06 g/mol
• IUPAC Name: (2-tert-butyl-1H-pyrrolo[2,3-b]pyridin-4-yl)boronic acid
• InChI: InChI=1S/C11H15BN2O2/c1-11(2,3)9-6-7-8(12(15)16)4-5-13-10(7)14-9/h4-6,15-16H,1-3H3,(H,13,14)
• InChI Key: QYRHLEWZWFSJEU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C=C(NC2=NC=C1)C(C)(C)C)(O)O

Description

2-Tert-butyl-1H-pyrrolo[2,3-B]pyridin-4-ylboronic acid is a useful research compound. Its molecular formula is C11H15BN2O2 and its molecular weight is 218.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2-(1,1-dimethylethyl)-1H-pyrrolo[2,3-b]pyridine (430 mg, 1.7 mmol) was dissolved in anhydrous THF (12 ml) under nitrogen and degassed (nitrogen/vacuum 3 times). Sodium hydride (60% dispersion in mineral oil) (88 mg, 2.2 mmol) was added and the reaction stirred at room temperature for 50 mins. The reaction was then cooled to −78° C., further degassed as before and 1.5M nbutyl lithium in hexanes (1.6 ml, 2.4 mmol) was added dropwise over 5 mins. The reaction was stirred for 45 mins then tri-isopropyl borate (1.2 ml) was added. The reaction was stirred for a further hour before warming to room temperature. Saturated ammonium chloride (aq) (20 ml) was added and the reaction was extracted with DCM (2×25 ml). The combined organics were washed with water (50 ml), passed through a hydrophobic frit and concentrated. The residue was dissolved in DCM:MeOH (1:1, v/v) and loaded onto an aminopropyl cartridge (10 g). The cartridge was washed with DCM:MeOH (1:1, v/v) and eluted with 2M ammonia in MeOH, which was concentrated to give title compound, 164 mg.